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Compound of Interest

Compound Name: Isoanhydroicaritin

Cat. No.: B150243 Get Quote

An in-depth analysis of the preclinical anticancer activities of Isoanhydroicaritin (also known

as Anhydroicaritin or AHI), a flavonoid compound, reveals its potential as a therapeutic agent

against specific cancer cell lines. This technical guide synthesizes the available quantitative

data, details the experimental methodologies employed in key studies, and visualizes the

molecular pathways and workflows involved. The primary focus is on its effects on

hepatocellular carcinoma and breast cancer cells.

Quantitative Analysis of Bioactivity
The cytotoxic and anti-proliferative effects of Isoanhydroicaritin (AHI) have been quantified in

several cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key metric for

cytotoxicity.

Table 1: IC50 Values of Isoanhydroicaritin in Specific Cancer Cell Lines

Cell Line Cancer Type
Incubation
Time

IC50 (µM) Reference

MDA-MB-231
Triple-Negative
Breast Cancer

24 hours 278.68 [1]

| 4T1 | Murine Breast Cancer | 24 hours | 319.83 |[1] |

Table 2: Summary of Observed Anticancer Effects in Hepatocellular Carcinoma (HCC)
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Cell Line Effect Observed Method Reference

HepG2
Inhibition of colony
formation

Colony Formation
Assay

[2]

HepG2
Inhibition of tumor

spheroid formation

Spheroid Formation

Assay
[2]

HepG2

Significant

suppression of cell

migration

Transwell Migration

Assay
[2]

| HepG2 | Significant inhibition of cell invasion | Transwell Invasion Assay |[2] |

Mechanisms of Action
Isoanhydroicaritin exerts its anticancer effects through the modulation of critical signaling

pathways involved in cell proliferation, survival, and metastasis.

Inhibition of the PI3K/AKT Signaling Pathway in
Hepatocellular Carcinoma
In hepatocellular carcinoma (HCC) cells, AHI has been shown to suppress tumor progression

by inhibiting the PI3K/AKT signaling pathway.[2][3] This pathway is a central regulator of cell

growth, proliferation, and survival, and its over-activation is common in many cancers, including

HCC.[4][5] By downregulating this pathway, AHI effectively hinders the proliferation and

metastatic potential of HCC cells.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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